Cas no 869082-12-2 ((+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester)
869082-12-2 structure
Product Name:(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
CAS No:869082-12-2
MF:C6H11NO3
MW:145.156441926956
CID:720463
PubChem ID:6951030
Update Time:2025-04-19
(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (+)-(S)-L-alanine (S)-(+)-N-acetyl-L-alanine methyl ester
- (S)-(+)-N-acetyl-L-alanine methyl ester
- EN300-2996212
- CHEMBL3278816
- N-acetyl alanine methyl ester
- AC-ALA-OME
- SCHEMBL805648
- L-Alanine, N-acetyl-, methyl ester
- n-acetylalanine methyl ester
- AS-48958
- MFCD00038239
- A851270
- (S)-2-Acetylaminopropionic acid methyl ester
- N-Acetyl-L-alanine methyl este
- AKOS006238313
- CS-0158183
- 869082-12-2
- N-Acetyl-L-alanine methyl ester
- Ac-L-Ala-OMe
- (S)-Methyl 2-acetamidopropanoate
- FQGVVDYNRHNTCK-BYPYZUCNSA-N
- 3619-02-1
- (+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
- N-alpha-Acetyl-L-alanine methyl ester
- Alanine, N-acetyl-, methyl ester
- N-alpha-Acetyl-L-alanine methyl ester (Ac-L-Ala-OMe)
- methyl (2S)-2-acetamidopropanoate
- FD21103
- DTXSID60426222
- Acetyl-L-alanine methyl ester
-
- Inchi: 1S/C6H11NO3/c1-4(6(9)10-3)7-5(2)8/h4H,1-3H3,(H,7,8)/t4-/m0/s1
- InChI Key: FQGVVDYNRHNTCK-BYPYZUCNSA-N
- SMILES: O(C)C([C@H](C)NC(C)=O)=O
Computed Properties
- Exact Mass: 145.07389321g/mol
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.056
- Boiling Point: 251.1 °C at 760 mmHg
- Flash Point: 105.7 °C
(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
869082-12-2 ((+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester) Related Products
- 32221-83-3(FOR-ALA-OMe)
- 3619-02-1(Acetyl-L-alanine methyl ester)
- 19914-36-4(N-Acetyl-D-alanine Methyl Ester)
- 54322-41-7(Ac-ser-ome)
- 60187-67-9(Dimethyl 2-acetamidomalonate)
- 26629-33-4(Methyl 2-acetamidopropanoate)
- 55299-56-4(DL-Serine, N-acetyl-, methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent